Cas no 1072923-66-0 (2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate)

• Product Name: 2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate
• CAS No: 1072923-66-0
• MF: C₂₄H₃₄O₆
• MW: 418.523168087006
• CID: 5735127
• Update Time: 2025-07-02

2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate Chemical and Physical Properties

Names and Identifiers

• 2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-2,6-dihydroxy-6-methyl-, (2β,6β)-
• -DihydroxyMedroxyProgesterone17-Acetate

• Inchi： 1S/C24H34O6/c1-13(25)24(30-14(2)26)9-7-17-15-11-23(5,29)20-10-18(27)19(28)12-21(20,3)16(15)6-8-22(17,24)4/h10,15-17,19,28-29H,6-9,11-12H2,1-5H3/t15-,16+,17+,19+,21-,22+,23-,24+/m1/s1
• InChI Key： ORFMCUSRHZJDBM-HLIBLDTLSA-N
• SMILES： C[C@]12CC[C@]3([H])[C@]4(C[C@H](O)C(=O)C=C4[C@@](O)(C)C[C@@]3([H])[C@]1([H])CC[C@@]2(C(=O)C)OC(=O)C)C

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: NA
• Boiling Point: 568.4±50.0 °C(Predicted)
• pka: 12.48±0.70(Predicted)

2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate

Research Brief on 2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate (CAS: 1072923-66-0): Recent Advances and Applications

The compound 2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate (CAS: 1072923-66-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This synthetic steroid derivative, structurally related to medroxyprogesterone acetate, exhibits unique pharmacological properties that make it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its mechanism of action, metabolic pathways, and potential clinical uses, particularly in hormone-related disorders and cancer therapy.

A 2023 study published in the Journal of Steroid Biochemistry and Molecular Biology investigated the compound's binding affinity to progesterone and glucocorticoid receptors. Using in vitro assays and molecular docking simulations, researchers demonstrated that 2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate shows selective receptor modulation with distinct effects from its parent compound. The additional hydroxyl groups at the 2β and 6β positions appear to significantly alter the compound's receptor interaction profile, potentially reducing undesirable side effects while maintaining therapeutic efficacy.

In the area of drug metabolism, recent pharmacokinetic studies have revealed interesting findings about this compound. Research conducted at the University of California, San Francisco (2024) identified three primary metabolic pathways for 2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate, including hydroxylation at the 16α position and conjugation with glucuronic acid. These metabolic transformations contribute to the compound's favorable half-life and tissue distribution profile, as demonstrated in rodent models. The study also noted significantly reduced hepatic toxicity compared to traditional progestins, suggesting potential advantages for long-term therapeutic use.

Perhaps the most promising development comes from oncology research. A multicenter clinical trial (Phase I/II) published in Cancer Research (2024) explored the compound's anti-tumor effects in hormone receptor-positive breast cancer. The results indicated that 2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate not only demonstrated potent antiproliferative activity but also showed synergistic effects when combined with CDK4/6 inhibitors. The unique structural modifications appear to confer enhanced tumor penetration and reduced cross-resistance with existing hormonal therapies, offering new possibilities for combination treatment regimens.

From a chemical synthesis perspective, recent advances have improved the production efficiency of this compound. A 2024 patent (WO2024015832) describes a novel enzymatic hydroxylation process that significantly increases the yield of the 2β,6β-dihydroxy derivative while reducing byproduct formation. This technological advancement addresses previous challenges in large-scale production and could facilitate further clinical development of the compound.

Looking forward, several research groups are investigating additional applications of 2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate, including its potential in neurodegenerative diseases and autoimmune disorders. Preliminary data suggest the compound may have neuroprotective effects through modulation of neurosteroid pathways, while its immunomodulatory properties are being explored in models of multiple sclerosis. These diverse research directions highlight the compound's versatility and the growing interest in its therapeutic potential across multiple medical specialties.

In conclusion, recent research on 2β,6β-Dihydroxy Medroxy Progesterone 17-Acetate (CAS: 1072923-66-0) has significantly advanced our understanding of its pharmacological properties and therapeutic potential. The compound's unique structural features translate to distinct biological activities with possible clinical advantages over existing progestins. As research continues to uncover new applications and refine production methods, this molecule represents an exciting area of development in chemical biology and pharmaceutical science.